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Compound of Interest

Compound Name: 4-(Hexyloxy)benzohydrazide

CAS No.: 64328-63-8

Cat. No.: B1271002

Get Quote

An In-depth Technical Guide to 4-
(Hexyloxy)benzohydrazide
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(Hexyloxy)benzohydrazide is a derivative of benzoic acid featuring a C6 alkyl ether chain

and a hydrazide functional group. This guide provides a comprehensive technical overview of

its chemical identity, a robust and detailed protocol for its synthesis, and a predictive analysis of

its spectral characteristics. We delve into the causality behind the synthetic strategy and

characterization methodologies. Furthermore, this document explores the potential of 4-
(Hexyloxy)benzohydrazide as a scaffold in medicinal chemistry, contextualized by the known

biological activities of the broader benzohydrazide class of compounds. A validated

experimental workflow for assessing its potential anticancer activity is presented, offering a

practical framework for researchers in drug discovery and development.
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Core Compound Identification and Physicochemical
Properties
4-(Hexyloxy)benzohydrazide is an organic molecule that belongs to the carbohydrazide

family. The core structure consists of a benzene ring para-substituted with a hexyloxy group (-

O-(CH₂)₅CH₃) and a carbohydrazide group (-C(=O)NHNH₂). The lipophilic alkyl chain combined

with the polar hydrazide moiety imparts an amphiphilic character to the molecule, a common

feature in bioactive compounds designed to interact with biological membranes and protein

targets.

The definitive identification of any chemical compound begins with its CAS (Chemical Abstracts

Service) number. For 4-(Hexyloxy)benzohydrazide, the assigned CAS number is 64328-63-

8[1].

Molecular Structure
The two-dimensional structure of 4-(Hexyloxy)benzohydrazide is depicted below.

Caption: 2D Molecular Structure of 4-(Hexyloxy)benzohydrazide.

Table 1: Physicochemical and Identity Data
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Property Value Source

CAS Number 64328-63-8 [1]

Molecular Formula C₁₃H₂₀N₂O₂ [1]

Molecular Weight 236.31 g/mol

IUPAC Name 4-(hexyloxy)benzohydrazide

SMILES
CCCCCCOC1=CC=C(C=C1)C

(=O)NN
[1]

Predicted LogP 3.2 - 3.5 (Structure-based prediction)

Predicted Solubility

Low in water; Soluble in polar

organic solvents (e.g., Ethanol,

DMSO, DMF)

(Based on structural analogy)

Appearance
Expected to be a white to off-

white solid

(Based on similar

benzohydrazides)

Synthesis and Structural Elucidation
The synthesis of 4-(Hexyloxy)benzohydrazide is a logical, two-step process that is well-

established for this class of compounds. The strategy involves first creating the ether linkage

on a suitable precursor, followed by the formation of the hydrazide moiety. This approach is

efficient and utilizes commercially available starting materials.

Synthetic Workflow
The synthesis proceeds via two primary reactions:

Williamson Ether Synthesis: This reaction forms the hexyloxy ether bond. Ethyl 4-

hydroxybenzoate is deprotonated by a mild base (e.g., potassium carbonate) to form a

phenoxide ion. This potent nucleophile then attacks an alkyl halide (1-bromohexane) in an

Sₙ2 reaction to yield Ethyl 4-(hexyloxy)benzoate.

Hydrazinolysis: The ester group of Ethyl 4-(hexyloxy)benzoate is then converted to the

hydrazide. Hydrazine hydrate acts as a strong nucleophile, attacking the electrophilic
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carbonyl carbon of the ester, leading to the displacement of ethanol and the formation of the

final product, 4-(Hexyloxy)benzohydrazide.

Step 1: Williamson Ether Synthesis

Step 2: Hydrazinolysis

Ethyl 4-hydroxybenzoate

K₂CO₃, Acetone Ethyl 4-(hexyloxy)benzoate

1-Bromohexane
Reflux

Hydrazine Hydrate (NH₂NH₂·H₂O) 4-(Hexyloxy)benzohydrazide
Reflux

Ethanol

Click to download full resolution via product page

Caption: Two-step synthesis of 4-(Hexyloxy)benzohydrazide.

Detailed Experimental Protocol: Synthesis
This protocol is adapted from established methods for analogous compounds.[2][3]

Step 1: Synthesis of Ethyl 4-(hexyloxy)benzoate

Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add Ethyl 4-hydroxybenzoate (1.0 eq.), anhydrous potassium carbonate (K₂CO₃,

2.0 eq.), and acetone (10-15 mL per gram of starting ester).

Reagent Addition: While stirring, add 1-bromohexane (1.2 eq.) dropwise to the suspension.

Reaction: Heat the mixture to reflux (approx. 60-70°C) and maintain for 12-24 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Work-up: After cooling to room temperature, filter the mixture to remove the inorganic salts

(K₂CO₃ and KBr). Wash the solid residue with a small amount of acetone.
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Isolation: Combine the filtrates and remove the solvent under reduced pressure using a

rotary evaporator. The resulting crude oil or solid is Ethyl 4-(hexyloxy)benzoate. This

intermediate can be used in the next step with or without further purification (e.g., column

chromatography).

Step 2: Synthesis of 4-(Hexyloxy)benzohydrazide

Setup: Dissolve the crude Ethyl 4-(hexyloxy)benzoate (1.0 eq.) from Step 1 in absolute

ethanol (10 mL per gram of ester) in a 250 mL round-bottom flask with a stirrer and reflux

condenser.

Reagent Addition: Add hydrazine hydrate (NH₂NH₂·H₂O, 5.0 to 10.0 eq.) to the solution. The

large excess drives the reaction to completion.

Reaction: Heat the mixture to reflux (approx. 80-90°C) and maintain for 8-12 hours. A

precipitate of the product may form during the reaction.

Isolation & Purification: Cool the reaction mixture to room temperature, then place it in an ice

bath to maximize crystallization. Collect the solid product by vacuum filtration. Wash the

crystals with cold ethanol to remove any unreacted hydrazine or impurities.

Drying: Dry the resulting white solid product under vacuum to obtain pure 4-
(Hexyloxy)benzohydrazide.

Structural Elucidation: Predictive Spectroscopic
Analysis
The identity and purity of the synthesized compound must be confirmed using standard

spectroscopic techniques. Based on the molecular structure, the following spectral data are

predicted.

Table 2: Predicted Spectroscopic Data for 4-(Hexyloxy)benzohydrazide
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Technique
Key Features and Predicted
Peaks/Signals

¹H NMR

δ ~7.7-7.8 ppm (d, 2H): Aromatic protons
ortho to the carbonyl group, deshielded
by its electron-withdrawing effect.δ ~6.9-

7.0 ppm (d, 2H): Aromatic protons ortho to
the hexyloxy group, shielded by its
electron-donating effect.δ ~4.2 ppm (br s,

2H): -NH₂ protons of the hydrazide group.
Exchangeable with D₂O.δ ~9.4 ppm (br s,

1H): -NH- proton of the hydrazide group.
Exchangeable with D₂O.δ ~4.0 ppm (t, 2H):

-O-CH₂- protons, deshielded by the
adjacent oxygen atom.δ ~1.7-1.8 ppm (m,

2H): -O-CH₂-CH₂- protons.δ ~1.3-1.5 ppm

(m, 6H): Three internal -CH₂- groups of the
hexyl chain.δ ~0.9 ppm (t, 3H): Terminal -
CH₃ group of the hexyl chain.

¹³C NMR

δ ~165-168 ppm: Carbonyl carbon (C=O).δ

~160-162 ppm: Aromatic carbon attached to the

ether oxygen (-C-O).δ ~128-130 ppm: Aromatic

carbons ortho to the carbonyl group.δ ~122-124

ppm: Aromatic carbon attached to the carbonyl

group.δ ~114-115 ppm: Aromatic carbons ortho

to the ether oxygen.δ ~68-70 ppm:

Oxymethylene carbon (-O-CH₂-).δ ~14-32 ppm:

Remaining five aliphatic carbons of the hexyl

chain.

IR (Infrared) ~3300, 3200 cm⁻¹: N-H stretching vibrations

(asymmetric and symmetric) of the -NH₂

group.~3030 cm⁻¹: Aromatic C-H

stretching.~2950, 2850 cm⁻¹: Aliphatic C-H

stretching from the hexyl group.~1640-1660

cm⁻¹: Strong C=O stretching (Amide I

band).~1600, 1500 cm⁻¹: Aromatic C=C
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Technique
Key Features and Predicted
Peaks/Signals

stretching.~1250 cm⁻¹: Asymmetric C-O-C

stretching of the aryl ether.

| MS (Mass Spec) | m/z = 236: Molecular ion peak [M]⁺.Key Fragments: Loss of NHNH₂ (m/z =

205), cleavage at the ether bond leading to a benzoyl fragment, and fragmentation along the

alkyl chain. |

Potential Applications in Drug Discovery
The benzohydrazide scaffold is a recognized "privileged structure" in medicinal chemistry due

to its ability to interact with a wide range of biological targets. Derivatives have demonstrated

significant pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory

effects.

The introduction of a hexyloxy group serves a critical purpose: it increases the lipophilicity of

the molecule. This modification can enhance the compound's ability to cross cellular

membranes, potentially improving its bioavailability and interaction with intracellular targets.

Anticancer Potential
Many hydrazide-hydrazone derivatives are investigated for their ability to induce apoptosis and

inhibit cell proliferation in cancer cell lines.[3] The proposed mechanism often involves the

inhibition of key enzymes or disruption of cellular signaling pathways essential for tumor

growth. For 4-(Hexyloxy)benzohydrazide, the hydrazide moiety provides a key

pharmacophore that can be further derivatized to form hydrazones, which have shown potent

activity as EGFR kinase inhibitors.

Proposed Workflow for Anticancer Activity Screening
To evaluate the potential of 4-(Hexyloxy)benzohydrazide as an anticancer agent, a standard

in-vitro cytotoxicity assay can be employed.
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1. Cell Culture
(e.g., MCF-7, A549)

2. Cell Seeding
(96-well plate)

3. Compound Treatment
(Serial dilutions of 4-(Hexyloxy)benzohydrazide)

4. Incubation
(24-48 hours)

5. Viability Assay
(e.g., MTT, PrestoBlue)

6. Data Acquisition
(Measure absorbance/fluorescence)

7. Analysis
(Calculate IC₅₀ value)

Click to download full resolution via product page

Caption: Workflow for in-vitro cytotoxicity screening.

General Experimental Protocol: MTT Assay for
Cytotoxicity
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Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer) into a 96-well plate at a

density of 5,000-10,000 cells per well. Allow cells to adhere by incubating for 24 hours at

37°C in a 5% CO₂ atmosphere.

Compound Preparation: Prepare a stock solution of 4-(Hexyloxy)benzohydrazide in

DMSO. Create a series of dilutions in the cell culture medium to achieve the desired final

concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

Treatment: Remove the old medium from the cells and add 100 µL of the medium containing

the various concentrations of the test compound. Include wells with medium only (negative

control) and wells with a known cytotoxic drug (positive control).

Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for

another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the

yellow MTT to a purple formazan.

Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of HCl in

isopropanol) to each well to dissolve the formazan crystals.

Data Reading: Measure the absorbance of each well at a wavelength of 570 nm using a

microplate reader.

Analysis: Calculate the percentage of cell viability for each concentration relative to the

untreated control. Plot the viability against the log of the compound concentration and

determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Outlook
4-(Hexyloxy)benzohydrazide is a synthetically accessible molecule with a chemical structure

that is promising for applications in drug discovery. Its amphiphilic nature, combining a lipophilic

alkyl chain with the versatile benzohydrazide pharmacophore, makes it an attractive starting

point for the development of novel therapeutic agents. The detailed synthetic and analytical

protocols provided in this guide serve as a robust foundation for researchers to produce and

characterize this compound. Future work should focus on synthesizing a library of derivatives,

such as Schiff bases (hydrazones) from the parent hydrazide, and conducting comprehensive
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biological screenings to fully elucidate their therapeutic potential against a range of diseases,

including cancer and microbial infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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